![molecular formula C6H11ClN2O2 B3241453 6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride CAS No. 146422-37-9](/img/structure/B3241453.png)
6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride
Overview
Description
6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 146422-37-9 . It has a molecular weight of 178.62 . The IUPAC name for this compound is 6-amino-1,2,3,4-tetrahydropyridine-3-carboxylic acid hydrochloride .
Synthesis Analysis
Tetrahydropyridines (THPs), including this compound, have been synthesized by the inspiration of known bioactive natural products and have been found to possess biologically active properties . More innovative methods have been developed for the synthesis of substituted-tetrahydropyridine derivatives .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H10N2O2.ClH/c7-5-2-1-4(3-8-5)6(9)10;/h2,4,8H,1,3,7H2,(H,9,10);1H . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 261-263 degrees Celsius .Mechanism of Action
6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride acts as a selective agonist of the AMPA receptor subtype, binding to the GluA2 subunit with high affinity. Activation of the AMPA receptor by this compound results in the influx of cations, such as sodium and calcium, into the postsynaptic neuron, leading to depolarization and the generation of an action potential. This process is essential for fast synaptic transmission and the integration of neuronal activity in the CNS.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects in the CNS. Activation of the AMPA receptor by this compound leads to the induction of long-term potentiation (LTP), a process that is essential for learning and memory. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to modulate the release of neurotransmitters, such as dopamine and acetylcholine, in the CNS.
Advantages and Limitations for Lab Experiments
6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride has several advantages as a research tool in neuroscience. It is a highly selective agonist of the AMPA receptor subtype, making it a useful tool for studying the function of this receptor in isolation. Additionally, this compound has a high affinity for the GluA2 subunit of the AMPA receptor, making it a useful tool for studying the role of this subunit in synaptic transmission and plasticity. However, there are also limitations to the use of this compound in lab experiments. This compound is a synthetic compound that does not occur naturally in the CNS, and its effects may not accurately reflect the function of the AMPA receptor in vivo. Additionally, this compound is a potent agonist of the AMPA receptor and may not accurately reflect the physiological response to endogenous glutamate release.
Future Directions
There are several potential future directions for research involving 6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride. One area of interest is the role of the GluA2 subunit in synaptic plasticity and learning and memory. This compound has been shown to have a high affinity for this subunit, and further research may elucidate the specific role of GluA2 in these processes. Additionally, there is interest in the potential therapeutic applications of this compound for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research may identify specific targets for the use of this compound in the treatment of these disorders. Finally, there is interest in the development of novel compounds that selectively target specific subunits of the AMPA receptor, which may have potential therapeutic applications for a wide range of neurological disorders.
Scientific Research Applications
6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride has been used extensively in neuroscience research to study the function of the AMPA receptor subtype. The AMPA receptor is involved in a wide range of physiological and pathological processes in the CNS, including learning and memory, synaptic plasticity, and neurodegeneration. This compound has been used to investigate the role of the AMPA receptor in these processes and to identify potential therapeutic targets for neurological disorders.
Safety and Hazards
Properties
IUPAC Name |
6-amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O2.ClH/c7-5-2-1-4(3-8-5)6(9)10;/h4H,1-3H2,(H2,7,8)(H,9,10);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHRUXOOXIYLGRE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=NCC1C(=O)O)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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